3-Amino-5-chloropyrazin-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Amino-5-chloropyrazin-2-ol is a chemical compound with the molecular formula C4H4ClN3O . It is a derivative of pyrazine, a six-membered heterocyclic compound containing two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of 3-Amino-5-chloropyrazin-2-ol consists of a pyrazine ring, which is a six-membered ring containing two nitrogen atoms, with an amino group, a chlorine atom, and a hydroxyl group attached .Chemical Reactions Analysis
While specific chemical reactions involving 3-Amino-5-chloropyrazin-2-ol are not detailed in the sources retrieved, amines in general can undergo a variety of reactions, including alkylation and acylation .Scientific Research Applications
- Anticancer Potential : Researchers have explored the anticancer properties of 3-Amino-5-chloropyrazin-2-ol. It may serve as a scaffold for designing novel chemotherapeutic agents targeting specific cancer pathways .
- Kinase Inhibitors : The compound’s structure suggests potential as a kinase inhibitor. Kinases play crucial roles in cell signaling and regulation, making them attractive drug targets .
- Building Blocks for Heterocyclic Compounds : 3-Amino-5-chloropyrazin-2-ol serves as a versatile building block in the synthesis of heterocyclic compounds. These compounds find applications in materials science, such as organic semiconductors and light-emitting materials .
- Indole Derivatives : As an indole derivative, 3-Amino-5-chloropyrazin-2-ol shares structural similarities with indole-3-acetic acid (IAA), a plant hormone involved in growth and development. Further research could explore its potential as a plant growth regulator .
- Synthetic Pathways : Researchers have developed synthetic routes to obtain 3-Amino-5-chloropyrazin-2-ol. These pathways involve reactions with other reagents, leading to the desired compound .
- Bioactivity Screening : Investigating the biological activity of 3-Amino-5-chloropyrazin-2-ol against specific targets (enzymes, receptors, etc.) can provide insights into its potential therapeutic applications .
- Quantum Mechanical Calculations : Theoretical studies using computational methods can predict the compound’s electronic properties, stability, and reactivity. Such insights aid in understanding its behavior in various environments .
Medicinal Chemistry and Drug Development
Materials Science and Organic Synthesis
Agrochemicals and Plant Growth Regulators
Pharmaceutical Intermediates
Biological Studies and Pharmacology
Computational Chemistry and Molecular Modeling
properties
IUPAC Name |
3-amino-5-chloro-1H-pyrazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClN3O/c5-2-1-7-4(9)3(6)8-2/h1H,(H2,6,8)(H,7,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHDYLAMSIRNDDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=O)N1)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-chloropyrazin-2-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.